Cas no 898252-77-2 (7-Hydroxythiochroman-4-one)

• Product Name: 7-Hydroxythiochroman-4-one
• CAS No: 898252-77-2
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 2621099
• Update Time: 2023-08-07

7-Hydroxythiochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxythiochroman-4-one
• 7-Hydroxythiochroman-4-one

• Inchi： 1S/C9H8O2S/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,10H,3-4H2
• InChI Key： YPQOXBRFKZRNLD-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(CC1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Topological Polar Surface Area: 62.6